5-Bromo-1-cyclopentyl-1H-pyrazole

• IUPAC Name: 5-bromo-1-cyclopentylpyrazole
• InChI: InChI=1S/C8H11BrN2/c9-8-5-6-10-11(8)7-3-1-2-4-7/h5-7H,1-4H2
• InChI Key: XDXXFUIHPOQJAS-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2C(=CC=N2)Br
• Molecular Formula: C8H11BrN2
• Molecular Weight: 215.09 g/mol

Description

5-Bromo-1-cyclopentyl-1H-pyrazole is a chemical compound with the molecular formula C8H11BrN2. It has a molecular weight of 187.04.

Synthesis Analysis

The synthesis of pyrazole derivatives, including 5-Bromo-1-cyclopentyl-1H-pyrazole, has been a subject of interest for many researchers. Various methods have been reported, including the cyclocondensation of acetylenic ketones with methylhydrazine or aryl hydrazines in ethanol. Another method involves the condensation of ketones, aldehydes, and hydrazine monohydrochloride to form pyrazoline intermediates, which are then oxidized using bromine to yield pyrazoles.

Molecular Structure Analysis

The molecular structure of 5-Bromo-1-cyclopentyl-1H-pyrazole can be represented by the InChI code: 1S/C6H7BrN2/c7-6-3-4-8-9(6)5-1-2-5/h3-5H,1-2H2. This indicates that the compound contains a bromine atom attached to a pyrazole ring, which is further connected to a cyclopentyl group.

Chemical Reactions Analysis

Pyrazole derivatives, including 5-Bromo-1-cyclopentyl-1H-pyrazole, have been found to undergo various chemical reactions. For instance, they can react with titanium tetrachloride to afford binary adducts. They can also undergo a sequential Sonogashira cross-coupling, desilylation, and a copper(I)-catalyzed azide-alkyne cycloaddition reaction.

Physical And Chemical Properties Analysis

5-Bromo-1-cyclopentyl-1H-pyrazole is a liquid at room temperature. It has a molecular weight of 187.04.

Mechanism of Action

While the specific mechanism of action for 5-Bromo-1-cyclopentyl-1H-pyrazole is not mentioned in the search results, pyrazole derivatives are known to exhibit a wide range of pharmacological activities. They have been described as inhibitors of protein glycation, antibacterial, antifungal, anticancer, antidepressant, anti-inflammatory, anti-tuberculosis, antioxidant, and antiviral agents.

Safety and Hazards

The safety information for 5-Bromo-1-cyclopentyl-1H-pyrazole indicates that it has several hazard statements: H302, H315, H319, H335. These correspond to harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation, respectively. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Future Directions

The future directions for the study of 5-Bromo-1-cyclopentyl-1H-pyrazole and other pyrazole derivatives are promising. Given their diverse pharmacological activities, these compounds continue to attract the attention of many researchers. Future research will likely focus on developing new synthesis methods, studying their biological activity, and finding new and improved applications.